Cas no 2142552-45-0 (2-(1-benzyl-4-{(prop-2-en-1-yloxy)carbonylamino}piperidin-4-yl)acetic acid)

• Product Name: 2-(1-benzyl-4-{(prop-2-en-1-yloxy)carbonylamino}piperidin-4-yl)acetic acid
• CAS No: 2142552-45-0
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 5619477
• PubChem ID: 165924321
• Update Time: 2025-10-29

2-(1-benzyl-4-{(prop-2-en-1-yloxy)carbonylamino}piperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28295929
• 2-(1-benzyl-4-{[(prop-2-en-1-yloxy)carbonyl]amino}piperidin-4-yl)acetic acid
• 2142552-45-0
• 2-(1-benzyl-4-{(prop-2-en-1-yloxy)carbonylamino}piperidin-4-yl)acetic acid

• Inchi： 1S/C18H24N2O4/c1-2-12-24-17(23)19-18(13-16(21)22)8-10-20(11-9-18)14-15-6-4-3-5-7-15/h2-7H,1,8-14H2,(H,19,23)(H,21,22)
• InChI Key： DUPVBAOKGMYTEL-UHFFFAOYSA-N
• SMILES： OC(CC1(CCN(CC2C=CC=CC=2)CC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-(1-benzyl-4-{(prop-2-en-1-yloxy)carbonylamino}piperidin-4-yl)acetic acid

Research Briefing on 2-(1-benzyl-4-{(prop-2-en-1-yloxy)carbonylamino}piperidin-4-yl)acetic acid (CAS: 2142552-45-0)

The compound 2-(1-benzyl-4-{(prop-2-en-1-yloxy)carbonylamino}piperidin-4-yl)acetic acid (CAS: 2142552-45-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a piperidine core with a benzyl group and an allyloxycarbonylamino moiety. These structural elements contribute to its ability to interact with specific biological targets, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for preclinical studies.

In vitro and in vivo studies have demonstrated that 2-(1-benzyl-4-{(prop-2-en-1-yloxy)carbonylamino}piperidin-4-yl)acetic acid exhibits notable activity against certain enzyme systems and receptors. For instance, preliminary data suggest that it may modulate key signaling pathways involved in inflammation and neurodegeneration. These findings have spurred interest in its potential applications for treating conditions such as Alzheimer's disease and chronic inflammatory disorders.

Further research is needed to elucidate the precise mechanisms of action and to assess the compound's pharmacokinetic and pharmacodynamic properties. However, the current body of evidence underscores its potential as a valuable tool for drug discovery and development. Future studies will likely focus on optimizing its structure-activity relationships and evaluating its safety profile in more detail.

In conclusion, 2-(1-benzyl-4-{(prop-2-en-1-yloxy)carbonylamino}piperidin-4-yl)acetic acid represents a promising avenue for therapeutic innovation. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinical applications.